Cas no 2092997-42-5 ((2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester)

• Product Name: (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• CAS No: 2092997-42-5
• MF: C₁₁H₂₁NO₃
• MW: 215.289343595505
• MDL: MFCD31693676
• CID: 4776945
• Update Time: 2026-02-27

(2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester Chemical and Physical Properties

Names and Identifiers

• (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester
• SB35275
• tert-Butyl (2S,4R)-4-methoxy-2-methylpyrrolidine-1-carboxylate

• MDL： MFCD31693676
• Inchi： 1S/C11H21NO3/c1-8-6-9(14-5)7-12(8)10(13)15-11(2,3)4/h8-9H,6-7H2,1-5H3/t8-,9+/m0/s1
• InChI Key： UGISCWMXDGYVKU-DTWKUNHWSA-N
• SMILES： O(C)[C@H]1CN(C(=O)OC(C)(C)C)[C@@H](C)C1

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 235
• XLogP3: 1.6
• Topological Polar Surface Area: 38.8

Additional information on (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester

Comprehensive Overview of (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2092997-42-5)

The compound (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2092997-42-5) is a chiral pyrrolidine derivative widely utilized in pharmaceutical synthesis and organic chemistry research. Its unique stereochemistry and functional groups make it a valuable intermediate for the development of bioactive molecules, particularly in the fields of drug discovery and asymmetric synthesis. The tert-butyl ester moiety enhances its stability, while the methoxy and methyl groups contribute to its versatility in chemical transformations.

In recent years, the demand for chiral building blocks like (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester has surged due to the growing emphasis on enantioselective synthesis. Researchers and pharmaceutical companies are increasingly focusing on compounds with high stereochemical purity to improve drug efficacy and reduce side effects. This trend aligns with the broader industry shift toward precision medicine, where chiral intermediates play a pivotal role in designing targeted therapies.

The synthesis of 2092997-42-5 often involves multi-step processes, including asymmetric hydrogenation or enzymatic resolution, to achieve the desired (2S, 4R) configuration. Its applications extend to the preparation of protease inhibitors, kinase inhibitors, and other small-molecule therapeutics. Notably, the compound's pyrrolidine scaffold is a common motif in drugs targeting central nervous system (CNS) disorders, making it a subject of interest in neuroscience research.

From an analytical perspective, (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester is characterized using techniques such as nuclear magnetic resonance (NMR), high-performance liquid chromatography (HPLC), and mass spectrometry (MS). These methods ensure the compound's purity and stereochemical integrity, which are critical for its performance in downstream applications. The tert-butyl protecting group can be selectively removed under mild acidic conditions, enabling further functionalization.

Environmental and regulatory considerations are also paramount when working with 2092997-42-5. While the compound is not classified as hazardous, proper handling and disposal protocols must be followed to minimize environmental impact. The pharmaceutical industry's push toward green chemistry has spurred innovations in solvent-free or catalytic synthesis routes for such intermediates, reducing waste and energy consumption.

In summary, (2S, 4R)-4-Methoxy-2-methyl-pyrrolidine-1-carboxylic acid tert-butyl ester (CAS No. 2092997-42-5) exemplifies the intersection of synthetic chemistry and drug development. Its chiral nature, functional diversity, and applicability in cutting-edge research underscore its importance in modern science. As the demand for enantiopure compounds grows, this intermediate will likely remain a cornerstone in the toolkit of chemists and pharmacologists alike.